Diazepane Linker Lowers Hydrogen-Bond Donor Count to Zero, Improving CNS and Oral Bioavailability Potential
The target compound contains a 1,4-diazepane bridge that connects two pyrimidine rings through tertiary amines, yielding zero hydrogen bond donors (HBD=0). In contrast, the corresponding piperazine analog (2-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile) retains one N–H donor (HBD=1) unless methylated. A HBD count of zero is statistically associated with a 2–3-fold improvement in brain penetration (Kp,uu) and a reduction in P-glycoprotein efflux liability in CNS-focused chemical space [1]. This structural feature directly differentiates the compound from piperazine- and homopiperazine-based analogs.
| Evidence Dimension | Hydrogen-Bond Donor Count (HBD) |
|---|---|
| Target Compound Data | 0 (PubChem computed property) |
| Comparator Or Baseline | Piperazine analog: HBD=1 (predicted); Piperidine analog: HBD=0 but lacks second nitrogen for additional interactions |
| Quantified Difference | ΔHBD = 1 vs. piperazine; the diazepane ring retains two H-bond acceptor sites without adding donor capacity |
| Conditions | Computed values from PubChem (2021.05.07 release) for target compound; comparator properties estimated from structural analogy |
Why This Matters
For CNS-penetrant kinase inhibitor programs, a zero HBD count is a critical procurement differentiator, as it predicts superior brain exposure and lower efflux compared to analogs that carry an N–H donor.
- [1] Rankovic, Z. CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. J. Med. Chem. 2015, 58, 2584–2608. https://doi.org/10.1021/jm501535r View Source
